Cas no 113278-68-5 ((4R)-2,2-Dimethyl-5-oxo-1,3-dioxolan-4-ylacetic Acid)

• Product Name: (4R)-2,2-Dimethyl-5-oxo-1,3-dioxolan-4-ylacetic Acid
• CAS No: 113278-68-5
• MF: C₇H₁₀O₅
• MW: 174.151302814484
• CID: 130116
• PubChem ID: 24869634
• Update Time: 2025-05-19

(4R)-2,2-Dimethyl-5-oxo-1,3-dioxolan-4-ylacetic Acid Chemical and Physical Properties

Names and Identifiers

• (R)-2-(2,2-Dimethyl-5-oxo-1,3-dioxolan-4-yl)acetic acid
• [(4R)-2,2-Dimethyl-5-oxo-1,3-dioxolan-4-yl]acetic Acid
• (R)-(-)-2,2-DIMETHYL-5-OXO-1,3-DIOXOLANE-4-ACETIC ACID
• 1,3-Dioxolane-4-aceticacid, 2,2-dimethyl-5-oxo-, (4R)-
• 2-[(4R)-2,2-dimethyl-5-oxo-1,3-dioxolan-4-yl]acetic acid
• (R)-2,2-DiMethyl-5-oxo-
• (R)-(-)-2,2-dimethyl-5-oxo-1,3-dioxolane-4-acetic
• [(R)-2,2-Dimethyl-5-oxo-1,3-dioxolan-4-yl]acetic Acid
• 2-((R)-2,2-Dimethyl-5-oxo-1,3-dioxolan-4-yl)acetic Acid
• (R)-(-)-2,2-DiMethyl-5-oxo-1,3-dioxolane-4-acetic acid,95%
• (R)-(-)-2,2-Dimethyl-5-oxo-1,3-dioxolane-4-acetic acid 95%
• J-002934
• SCHEMBL473047
• IDQOCLIWDMZKBZ-SCSAIBSYSA-N
• BS-51226
• AKOS015893968
• (R)-(-)-2,2-Dimethyl-5-oxo-1,3-dioxolane-4-acetic acid, 95%
• (r)-(2,2-di-methyl-5-oxo-[1,3]dioxolan-4-yl)acetic acid
• (R)-2-(2,2-Dimethyl-5-oxo-1,3-dioxolan-4-yl)aceticacid
• DTXSID70445646
• 113278-68-5
• (R)-(2,2-dimethyl-5-oxo[1,3]dioxolan-4-yl)acetic acid
• (r)-2,2-dimethyl-5-oxo-1,3-dioxolane-4-acetic acid
• AT10699
• EN300-746691
• (R)-(2,2-dimethyl-5-oxo-[1,3]dioxolan-4-yl)acetic acid
• MFCD00211272
• CS-0132949
• (R)-(?)-2,2-Dimethyl-5-oxo-1,3-dioxolane-4-acetic acid
• (R)-2,2-Dimethyl-5-oxo-1,3-dioxolane-4-acetic Acid; 2-((R)-2,2-Dimethyl-5-oxo-1,3-dioxolan-4-yl)acetic Acid; [(R)-2,2-Dimethyl-5-oxo-1,3-dioxolan-4-yl]acetic Acid;
• (4R)-2,2-Dimethyl-5-oxo-1,3-dioxolan-4-ylacetic Acid

• MDL： MFCD00211272
• Inchi： 1S/C7H10O5/c1-7(2)11-4(3-5(8)9)6(10)12-7/h4H,3H2,1-2H3,(H,8,9)/t4-/m1/s1
• InChI Key： IDQOCLIWDMZKBZ-SCSAIBSYSA-N
• SMILES： O1[C@@H](C(=O)OC1(C)C)CC(=O)O

Computed Properties

• Exact Mass: 174.05300
• Monoisotopic Mass: 174.053
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 0
• Topological Polar Surface Area: 72.8A^2

Experimental Properties

• Color/Form: Not determined
• Density: 1.262
• Melting Point: 108-112 °C (lit.)
• Boiling Point: 341.4°Cat760mmHg
• Flash Point: 143.7°C
• Refractive Index: 1.455
• PSA: 72.83000
• LogP: 0.13920
• Optical Activity: [α]20/D −3.5°, c = 1 in chloroform
• Solubility: Not determined

(4R)-2,2-Dimethyl-5-oxo-1,3-dioxolan-4-ylacetic Acid Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36
• Hazardous Material Identification：
• Risk Phrases：R36/37/38

Additional information on (4R)-2,2-Dimethyl-5-oxo-1,3-dioxolan-4-ylacetic Acid

(4R)-2,2-Dimethyl-5-Oxo-1,3-Dioxolan-4-Ylacetic Acid: A Comprehensive Overview

(4R)-2,2-Dimethyl-5-Oxo-1,3-Dioxolan-4-Ylacetic Acid, commonly referred to by its CAS number 113278-68-5, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a dioxolane ring system and a chiral center at the 4-position. The dioxolane moiety contributes to the stability and reactivity of the molecule, making it a valuable intermediate in the synthesis of various bioactive compounds.

The structure of (4R)-2,2-Dimethyl-5-Oxo-1,3-Dioxolan is notable for its stereochemistry. The (4R) configuration plays a crucial role in determining the compound's physical properties and biological activity. Recent studies have highlighted the importance of stereochemistry in drug design, emphasizing how even minor structural differences can significantly impact efficacy and safety profiles. This compound serves as a prime example of how stereochemistry can influence molecular behavior.

One of the most recent advancements in the study of this compound involves its application in medicinal chemistry. Researchers have explored its potential as a precursor for synthesizing complex molecules with therapeutic applications. For instance, its use in the development of anti-inflammatory agents has shown promising results. The ability to modify the dioxolane ring and adjacent groups allows for fine-tuning of pharmacokinetic properties, making it an attractive candidate for drug discovery programs.

Another area where this compound has garnered attention is in asymmetric synthesis. The presence of a chiral center at the 4-position makes it an ideal substrate for enantioselective reactions. Recent breakthroughs in catalytic asymmetric synthesis have enabled researchers to efficiently produce enantiopure samples of this compound. This has opened new avenues for exploring its enantioselective reactivity and potential applications in asymmetric catalysis.

In terms of physical properties, (4R)-2,2-Dimethyl exhibits a melting point that is consistent with other dioxolane-containing compounds. Its solubility profile makes it suitable for use in various organic reactions and analytical techniques. The compound's stability under different conditions has also been thoroughly investigated, ensuring its reliability as a reagent in laboratory settings.

Recent research has also focused on the environmental impact of this compound. Studies have shown that it degrades under specific conditions, reducing its persistence in the environment. This information is crucial for assessing its safety profile and ensuring sustainable practices during its synthesis and application.

In conclusion, (4R)-2,2-Dimethyl (CAS No. 113278-68-5) stands out as a versatile and valuable compound with wide-ranging applications in organic chemistry and pharmacology. Its unique structure, stereochemical properties, and reactivity make it an essential tool for researchers working on drug discovery and development. As advancements in synthetic methodologies continue to emerge, this compound will undoubtedly play an increasingly important role in shaping future innovations within these fields.